1-(4-(Carboxy(hydroxy)methyl)phenyl)-2-chloropropan-1-one

• Molecular Formula: C11H11ClO4
• Molecular Weight: 242.65 g/mol
• IUPAC Name: 2-[4-(2-chloropropanoyl)phenyl]-2-hydroxyacetic acid
• InChI: InChI=1S/C11H11ClO4/c1-6(12)9(13)7-2-4-8(5-3-7)10(14)11(15)16/h2-6,10,14H,1H3,(H,15,16)
• InChI Key: YTRKKRRTKWZMON-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)C(C(=O)O)O)Cl

Description

1-(4-(Carboxy(hydroxy)methyl)phenyl)-2-chloropropan-1-one is a ketone derivative featuring a phenyl ring substituted at the para position with a carboxy(hydroxy)methyl group (–CH(COOH)(OH)) and a 2-chloropropan-1-one moiety. Its molecular formula is C₁₁H₁₁ClO₄, with a molecular weight of 242.66 g/mol . Limited synthesis details are available, but its purity is reported as ≥98% in commercial specifications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Key Features and Differences

The compound is compared to three classes of analogs: chlorinated propanones, chalcones, and alkyl-substituted propanones.

Table 1: Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight	Substituents on Phenyl	Propanone Substituents	Key Features
Target Compound	C₁₁H₁₁ClO₄	242.66	4-(Carboxy(hydroxy)methyl)	2-chloro	Polar COOH/OH groups; chlorine on ketone
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one	C₁₂H₁₃ClO	208.68	4-chloro	2-cyclopropyl	Cyclopropane ring; hydrophobic
1-(4-Ethylphenyl)-2-methylpropan-1-one	C₁₂H₁₆O	176.25	4-ethyl	2-methyl	Branched alkyl groups; lipophilic
(E)-1-(4-Hydroxyphenyl)-3-(4-chlorophenyl)prop-2-en-1-one	C₁₅H₁₁ClO₂	258.70	4-hydroxy	α,β-unsaturated ketone	Chalcone backbone; bioactivity potential

Functional Group Impact on Properties

• Polarity: The target compound’s carboxy(hydroxy)methyl group enhances water solubility compared to analogs with non-polar substituents (e.g., cyclopropyl or ethyl groups) .
• Reactivity: The chlorine atom on the propanone moiety distinguishes it from chalcones (e.g., ), where chlorine is typically on the phenyl ring. This positioning may alter nucleophilic substitution pathways .
• Synthetic Complexity : Chalcones are synthesized via Claisen-Schmidt condensations , whereas the target compound’s polar groups may require protective-group strategies to avoid side reactions .